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Compound of Interest

Compound Name: Violanthrone

Cat. No.: B7798473

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical compounds are critical to ensuring a safe laboratory environment and
regulatory compliance. This guide provides essential, immediate safety and logistical
information for the proper disposal of violanthrone.

Chemical and Physical Properties of Violanthrone

A thorough understanding of a compound's properties is the first step toward its safe handling
and disposal. The table below summarizes key quantitative data for violanthrone.

Property Value

CAS Number 116-71-2

Molecular Formula C34H1602

Molar Mass 456.49 g/mol
Appearance Dark blue solid

Melting Point 492 °C (decomposes)[1]
Solubility Soluble in chloroform[2]

*Immediate Safety and Handling Precautions
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Before beginning any disposal procedures, it is imperative to handle violanthrone with
appropriate safety measures to minimize exposure.

» Personal Protective Equipment (PPE): Always wear the following PPE when handling
violanthrone powder:

o

Eye Protection: Chemical safety goggles or a face shield.[3]

o

Hand Protection: Chemically resistant gloves (e.g., nitrile).[3]

[¢]

Respiratory Protection: A dust mask or respirator is recommended to avoid inhalation of
the powder.[3]

[¢]

Body Protection: A laboratory coat to prevent skin contact.[3]

o Engineering Controls: Work in a well-ventilated area, preferably within a fume hood, to
minimize the risk of inhaling dust particles.[2][3]

o General Hygiene: Handle in accordance with good industrial hygiene and safety practice.[4]
Do not eat, drink, or smoke when using this product.[4] Wash hands before breaks and after
work.[4] Keep away from food, drink, and animal feeding stuffs.[4]

**Step-by-Step Disposal Protocol for Violanthrone

The primary method for the disposal of violanthrone and materials contaminated with it is
through an approved hazardous waste disposal program.[3]

e Segregation and Containerization:

o Do not mix violanthrone waste with other chemical waste streams unless compatibility
has been confirmed.[3]

o Collect solid violanthrone waste in a dedicated, clean, and dry container with a secure,
tight-fitting lid to prevent the escape of dust.[3]

o The container must be clearly labeled as "Hazardous Waste" and include the full chemical
name: "Violanthrone".[3]
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o Storage:

o Store the sealed waste container in a designated satellite accumulation area within the
laboratory.[3] This area should be away from general laboratory traffic and incompatible
materials.

e Waste Pickup:

o Arrange for the collection of the hazardous waste through your institution's Environmental
Health and Safety (EHS) department or a licensed chemical waste disposal contractor.[3]

o Ultimate Disposal:

o The material can be disposed of by removal to a licensed chemical destruction plant or by
controlled incineration with flue gas scrubbing.[2]

o Do not contaminate water, foodstuffs, feed or seed by storage or disposal.[2]
o Do not discharge to sewer systems.[2]

**Disposal of Contaminated Materials

Any materials that have come into contact with violanthrone, such as gloves, pipette tips, and
disposable bench coverings, should be considered contaminated and disposed of as
hazardous waste.[3] Place these materials in the same designated hazardous waste container
as the solid violanthrone.[3]

For contaminated packaging:
» Containers can be triple-rinsed (or equivalent) and offered for recycling or reconditioning.[2]

o Alternatively, the packaging can be punctured to make it unusable for other purposes and
then be disposed of in a sanitary landfill.[2]

o Combustible packaging materials may be disposed of by controlled incineration with flue gas
scrubbing.[2]
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**Spill Management

In the event of a spill, immediate and appropriate action is necessary to prevent exposure and
environmental contamination.

o Ensure Safety:

o Remove all sources of ignition.[2]

o Use spark-proof tools and explosion-proof equipment.[2]
» Containment:

o Avoid creating dust.[3]

o Gently cover the spill with a wet paper towel or an appropriate absorbent material to
prevent the powder from becoming airborne.[3]

o Cleanup:

o Carefully collect the absorbed material and place it in the designated hazardous waste
container.[3]

o Clean the spill area thoroughly.[3]

Violanthrone Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
violanthrone waste.
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Caption: Decision flowchart for the proper disposal of Violanthrone waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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